1,3,5-Trimethyl-2,3-dihydro-1H-tetrazol-1-ium perchlorate

• CAS No.: 828268-79-7
• Molecular Formula: C4H11ClN4O4
• Molecular Weight: 214.61 g/mol
• IUPAC Name: 1,3,5-trimethyl-1,2-dihydrotetrazol-1-ium;perchlorate
• InChI: InChI=1S/C4H10N4.ClHO4/c1-4-5-8(3)6-7(4)2;2-1(3,4)5/h6H,1-3H3;(H,2,3,4,5)
• InChI Key: VBEKCATUETXJGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(N[NH+]1C)C.[O-]Cl(=O)(=O)=O

Description

1,3,5-Trimethyl-2,3-dihydro-1H-tetrazol-1-ium perchlorate is a chemical compound known for its unique structure and properties It is a member of the tetrazolium family, which is characterized by a five-membered ring containing four nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3,5-Trimethyl-2,3-dihydro-1H-tetrazol-1-ium perchlorate typically involves the reaction of tetrazole derivatives with methylating agents. One common method is the methylation of 1,3,5-trimethyl-1H-tetrazole using methyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like acetonitrile at elevated temperatures to ensure complete methylation.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity. The final product is typically purified through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

1,3,5-Trimethyl-2,3-dihydro-1H-tetrazol-1-ium perchlorate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states, which may alter its chemical properties.

Reduction: Reduction reactions can convert the compound into its reduced forms, which may have different reactivity.

Substitution: The tetrazolium ring can undergo substitution reactions where one or more of its hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Substitution reactions typically involve reagents like alkyl halides or acyl chlorides under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation state compounds, while substitution can introduce various functional groups into the tetrazolium ring.

Scientific Research Applications

1,3,5-Trimethyl-2,3-dihydro-1H-tetrazol-1-ium perchlorate has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of other tetrazole derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1,3,5-Trimethyl-2,3-dihydro-1H-tetrazol-1-ium perchlorate involves its interaction with molecular targets and pathways in biological systems. The compound can interact with enzymes and proteins, altering their activity and leading to various biological effects. The exact molecular targets and pathways are still under investigation, but it is believed that the tetrazolium ring plays a crucial role in its activity.

Comparison with Similar Compounds

Similar Compounds

• 2,3,5-Triphenyl-2,3-dihydro-1H-tetrazol-1-ium perchlorate
• 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone
• 1-Ethyl-2,3,3-trimethyl-3H-indolium iodide

Uniqueness

1,3,5-Trimethyl-2,3-dihydro-1H-tetrazol-1-ium perchlorate is unique due to its specific methylation pattern and the presence of the perchlorate anion. This unique structure imparts distinct chemical and physical properties, making it suitable for specific applications that other similar compounds may not be able to achieve.